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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the Stokes shift of the fluorescent

dye Cyanine 3.5 (Cy3.5). It is designed to equip researchers, scientists, and professionals in

drug development with the foundational knowledge and practical methodologies for utilizing this

fluorophore effectively in their experimental workflows.

Core Concepts: The Stokes Shift
In fluorescence spectroscopy, the Stokes shift is the difference between the wavelength of the

maximum absorption and the maximum emission of a fluorescent molecule.[1] This

phenomenon, named after Sir George Gabriel Stokes, is a fundamental principle in

fluorescence and has significant practical implications for experimental design and data

interpretation. When a fluorophore like Cy3.5 absorbs a photon of light, an electron is promoted

to a higher electronic energy state. Before returning to the ground state and emitting a photon

(fluorescence), the molecule typically loses some energy through non-radiative processes,

such as vibrational relaxation and solvent reorganization.[1][2] This energy loss results in the

emitted photon having a lower energy and, consequently, a longer wavelength than the

absorbed photon.[3]
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A larger Stokes shift is often advantageous as it facilitates the separation of the emission signal

from the excitation light, leading to an improved signal-to-noise ratio in fluorescence

measurements.[2]

Spectral Properties of Cy3.5
Cy3.5 is an orange-red fluorescent dye belonging to the cyanine family, known for its high

molar extinction coefficient and good photostability.[4] Its spectral characteristics make it a

versatile tool in various biological applications, including fluorescence microscopy, flow

cytometry, and immunoassays.

The key quantitative spectral properties of Cy3.5 are summarized in the table below. It is

important to note that these values can exhibit slight variations depending on the solvent, pH,

and conjugation to biomolecules.[4][5]

Property Value Source(s)

Excitation Maximum (λex) ~579 - 581 nm [4]

Emission Maximum (λem) ~591 - 596 nm [4]

Stokes Shift (in nm) ~12 - 15 nm [4]

Molar Extinction Coefficient (ε) ~116,000 - 150,000 cm⁻¹M⁻¹ [4][6][7]

Fluorescence Quantum Yield

(Φ)
~0.15 [6][8]

Calculating the Stokes Shift
The Stokes shift can be calculated in two common ways: in terms of wavelength (nanometers,

nm) or wavenumber (inverse centimeters, cm⁻¹).

1. Calculation in Wavelength (nm):

This is the most straightforward calculation:

Stokes Shift (nm) = λ_emission_max - λ_excitation_max[9]
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For Cy3.5, using the values from the table:

Stokes Shift (nm) = 591 nm - 579 nm = 12 nm

2. Calculation in Wavenumber (cm⁻¹):

Expressing the Stokes shift in wavenumbers provides a measure that is directly proportional to

the energy difference.

Stokes Shift (cm⁻¹) = (1 / λ_excitation_max) - (1 / λ_emission_max)

To perform this calculation, the wavelengths must first be converted from nanometers to

centimeters (1 nm = 1 x 10⁻⁷ cm).

For Cy3.5:

λ_excitation_max = 579 nm = 5.79 x 10⁻⁵ cm

λ_emission_max = 591 nm = 5.91 x 10⁻⁵ cm

Stokes Shift (cm⁻¹) = (1 / 5.79 x 10⁻⁵ cm) - (1 / 5.91 x 10⁻⁵ cm) Stokes Shift (cm⁻¹) ≈ 17271

cm⁻¹ - 16920 cm⁻¹ Stokes Shift (cm⁻¹) ≈ 351 cm⁻¹

Factors Influencing the Stokes Shift of Cy3.5
The local microenvironment of the Cy3.5 molecule can significantly influence its spectral

properties, including the Stokes shift.

Solvent Polarity: The polarity of the solvent can affect the energy levels of the excited state.

[10] More polar solvents can lead to a greater stabilization of the excited state, resulting in a

larger Stokes shift.[2]

Viscosity: Increased solvent viscosity can restrict the molecular vibrations and rotations of

the dye, which can lead to a higher fluorescence quantum yield and potentially affect the

Stokes shift.[5][11]

Binding to Biomolecules: When Cy3.5 is conjugated to proteins or nucleic acids, its local

environment changes, which can alter its photophysical properties.[5][12] These interactions
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can restrict the dye's conformational flexibility and shield it from the bulk solvent, leading to

changes in its absorption and emission spectra.

Experimental Protocols
1. Measurement of Absorption and Emission Spectra of Cy3.5

This protocol outlines the general steps for determining the excitation and emission maxima of

Cy3.5.

Materials:

Cy3.5 dye solution of known concentration

High-purity solvent (e.g., phosphate-buffered saline (PBS), methanol, or water)

UV-Vis spectrophotometer

Spectrofluorometer

Quartz cuvettes

Methodology:

Sample Preparation: Prepare a dilute solution of Cy3.5 in the desired solvent. The

concentration should be low enough to ensure the absorbance at the excitation maximum is

within the linear range of the spectrophotometer (typically < 0.1) to avoid inner filter effects.

Absorption Spectrum Measurement:

Use the spectrophotometer to measure the absorbance of the Cy3.5 solution over a

relevant wavelength range (e.g., 400 nm to 700 nm).

Record the wavelength of maximum absorbance (λ_ex).

Emission Spectrum Measurement:

Set the excitation wavelength of the spectrofluorometer to the determined λ_ex.
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Scan the emission spectrum over a wavelength range that is longer than the excitation

wavelength (e.g., 580 nm to 750 nm).

Record the wavelength of maximum fluorescence emission (λ_em).

Data Analysis:

Calculate the Stokes shift in both nanometers and wavenumbers using the formulas

provided above.

2. Determination of Relative Fluorescence Quantum Yield

The quantum yield of a fluorophore is the ratio of photons emitted to photons absorbed. It can

be determined relative to a well-characterized standard.

Materials:

Cy3.5 solution

Quantum yield standard with a known quantum yield in the same spectral region (e.g.,

Rhodamine 6G in ethanol)

Solvent (the same for both the sample and the standard)

UV-Vis spectrophotometer

Spectrofluorometer

Quartz cuvettes

Methodology:

Prepare a series of dilutions for both the Cy3.5 sample and the quantum yield standard in

the same solvent.

Measure the absorbance of each solution at the excitation wavelength using the

spectrophotometer. The absorbance values should be kept below 0.1.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1495360/docs?utm_src=pdf-body#understanding-the-stokes-shift-of-cy3-5-an-in-depth-technical-guide
https://www.benchchem.com/product/b1495360/docs?utm_src=pdf-body#understanding-the-stokes-shift-of-cy3-5-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1495360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the fluorescence emission spectrum of each solution using the spectrofluorometer,

ensuring the excitation wavelength is the same for all measurements.

Integrate the area under the emission curve for each spectrum to obtain the integrated

fluorescence intensity.

Plot the integrated fluorescence intensity versus absorbance for both the Cy3.5 sample and

the standard. The slope of the resulting lines should be linear.

Calculate the quantum yield of the Cy3.5 sample (Φ_sample) using the following equation:

Φ_sample = Φ_standard * (Slope_sample / Slope_standard) * (n_sample² / n_standard²)

Where:

Φ_standard is the quantum yield of the standard.

Slope_sample and Slope_standard are the slopes from the plots of integrated

fluorescence intensity vs. absorbance.

n_sample and n_standard are the refractive indices of the solvents used for the sample

and standard, respectively (if they are the same, this term cancels out).[4]
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Click to download full resolution via product page

Caption: Jablonski diagram illustrating the Stokes shift.
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Caption: Experimental workflow for determining the Stokes shift.
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Caption: Influence of solvent polarity on energy levels and Stokes shift.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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